BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on the Chemical
Properties and Structure of Chinifur

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chinifur

Cat. No.: B1235751

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound "Chinifur” is not widely documented in publicly available scientific
literature. Consequently, this guide provides information on its known chemical properties and
structure, supplemented with data and methodologies derived from structurally related
compounds, particularly quinoline-4-carboxamide derivatives. The experimental protocols and
potential biological pathways described are representative of this class of molecules and
should be considered illustrative in the absence of specific data for Chinifur.

Chemical Structure and Identification

Chinifur is a complex organic molecule belonging to the quinoline-4-carboxamide class, which
is recognized for its diverse pharmacological potential.

IUPAC Name: N-[5-(diethylamino)pentan-2-yl]-2-[(E)-2-(5-nitrofuran-2-yl)ethenyl]quinoline-4-
carboxamide[1]

Chemical Formula: C2s5H30N4Oa4[1][2]
Molecular Weight: 450.53 g/mol [1][2]
CAS Number: 70762-66-2[1][2]

The structure of Chinifur incorporates three key moieties: a quinoline core, a nitrofuran ring,
and a diethylaminopentan side chain. This combination of a rigid aromatic system with a
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flexible aliphatic amine chain is a common feature in many biologically active compounds.

Structural Diagram:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Synthesis Workflow for Chinifur Analogs

Pfitzinger Reaction
(Base, Heat)
Carboxylic Acid Activation
(e.g., SOCIz, EDCI)

O
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Hypothetical Signaling Pathway for a Chinifur Analog

Lysosomal Dysfunction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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